Cas no 849806-62-8 ({5-(phenylamino)methylfuran-2-yl}methanol)

• Product Name: {5-(phenylamino)methylfuran-2-yl}methanol
• CAS No: 849806-62-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 3258527
• PubChem ID: 23130662
• Update Time: 2025-10-22

{5-(phenylamino)methylfuran-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 2-FURANMETHANOL, 5-[(PHENYLAMINO)METHYL]-
• {5-(phenylamino)methylfuran-2-yl}methanol
• KDRBIONMWYAWTP-UHFFFAOYSA-N
• 849806-62-8
• DB-088068
• EN300-161820
• (5-Phenylaminomethyl-furan-2-yl)-methanol
• AKOS013905304
• {5-[(phenylamino)methyl]furan-2-yl}methanol
• SCHEMBL1680690

• Inchi： 1S/C12H13NO2/c14-9-12-7-6-11(15-12)8-13-10-4-2-1-3-5-10/h1-7,13-14H,8-9H2
• InChI Key： KDRBIONMWYAWTP-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1CNC1C=CC=CC=1

Computed Properties

• Exact Mass: 203.094628657Da
• Monoisotopic Mass: 203.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.4Ų

Additional information on {5-(phenylamino)methylfuran-2-yl}methanol

{5-(phenylamino)methylfuran-2-yl}methanol: A Comprehensive Overview

The compound with CAS No. 849806-62-8, commonly referred to as {5-(phenylamino)methylfuran-2-yl}methanol, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This article delves into the structural characteristics, synthesis methods, and recent advancements in understanding its biological and chemical behaviors.

{5-(phenylamino)methylfuran-2-yl}methanol is a derivative of furan, a heterocyclic aromatic compound with a five-membered ring containing one oxygen atom. The substitution at the 5-position of the furan ring with a phenylamino group introduces unique electronic properties, making it a valuable molecule in organic synthesis and drug discovery. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents.

The synthesis of {5-(phenylamino)methylfuran-2-yl}methanol involves a multi-step process that typically begins with the preparation of the furan derivative followed by functionalization at specific positions. Researchers have explored various methodologies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems to enhance yield and purity. These advancements have significantly improved the scalability of the synthesis, making it more feasible for industrial applications.

One of the most promising areas of research involving {5-(phenylamino)methylfuran-2-yl}methanol is its application in medicinal chemistry. Recent studies have demonstrated its potential as a lead compound in the development of novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cancer. The molecule's ability to modulate key cellular pathways, including those involved in inflammation and oxidative stress, has been extensively investigated using advanced computational modeling and in vitro assays.

In addition to its medicinal applications, {5-(phenylamino)methylfuran-2-yl}methanol has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Researchers have explored its integration into polymer blends to enhance electrical conductivity without compromising mechanical properties, opening new avenues for its use in flexible electronics and energy storage devices.

The environmental impact of {5-(phenylamino)methylfuran-2-yl}methanol has also been a topic of recent research. Studies have focused on its biodegradation patterns under various environmental conditions, as well as its potential toxicity to aquatic organisms. These investigations are crucial for ensuring the sustainable use of this compound in industrial processes and minimizing its ecological footprint.

In conclusion, {5-(phenylamino)methylfuran-2-yl}methanol (CAS No. 849806-62-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic interventions.